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Compound of Interest

Compound Name: Rubidium cyanide

Cat. No.: B107606 Get Quote

Mechanism of Cyanide Toxicity
Acute cyanide poisoning is a form of histotoxic hypoxia, where the body's tissues are unable to

use oxygen effectively.[2] The cyanide ion has a high affinity for ferric iron (Fe³⁺) and binds to

the heme a3 portion of cytochrome c oxidase (also known as Complex IV) within the

mitochondrial electron transport chain.[2][3][4] This binding event halts the process of oxidative

phosphorylation, effectively shutting down aerobic respiration and the primary pathway for ATP

production.[3][5] As a result, cellular metabolism shifts to anaerobic pathways, leading to a

rapid accumulation of lactic acid and subsequent metabolic acidosis.[2][5] Tissues with high

oxygen demands, such as the central nervous system and the heart, are most profoundly

affected, leading to symptoms that can rapidly progress from dizziness and headache to

seizures, cardiac arrest, and death.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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